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Compound of Interest

Compound Name: Chloroacetyl chloride

Cat. No.: B045968 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Chloroacetyl chloride, a key reagent in various synthetic

processes, demands meticulous handling due to its hazardous properties. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure and efficient research workflow.

I. Personal Protective Equipment (PPE): Your First Line of Defense

When handling chloroacetyl chloride, a comprehensive PPE strategy is non-negotiable. The

following table summarizes the required protective gear.
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Body Part
Personal Protective

Equipment
Specifications & Remarks

Respiratory

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges

Required when vapors or

aerosols are generated.[1] A

government-approved

respirator is mandatory.[2]

Eyes & Face
Chemical safety goggles and a

face shield (minimum 8-inch)

Provides maximum protection

from splashes and vapors.[2]

[3]

Hands
Compatible chemical-resistant

gloves

Elbow-length PVC gloves are

a suitable option.[4] Always

inspect gloves for integrity

before use and dispose of

them in accordance with

applicable laws after

contamination.[1]

Body
Chemical-resistant suit or

apron and boots

A complete suit protecting

against chemicals is

recommended.[1] Heavy

rubber boots are advised for

spill response.[2]

II. Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial to minimize exposure and prevent

accidents.

A. Preparation and Handling:

Ventilation is Key: Always handle chloroacetyl chloride in a well-ventilated area, preferably

within a chemical fume hood.[2][3]

Emergency Equipment Check: Before commencing work, ensure that a safety shower and

an eye wash station are readily accessible and in good working order.[2][5]
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Avoid Incompatibilities: Keep chloroacetyl chloride away from water, moisture, strong

bases, alcohols, and oxidizing agents, as it reacts violently with them.[3][5] Store it in a cool,

dry place, preferably under nitrogen, in a tightly closed container.[2]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical.[3][5] Contaminated clothing should be removed immediately and

laundered by trained personnel before reuse.[5]

B. In Case of Exposure:

Inhalation: Move the individual to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[3][6]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes. Remove contaminated clothing while continuing to flush. Seek immediate medical

attention.[3][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[3]

III. Spill Management and Disposal Plan

A swift and organized response to a spill is critical to contain the hazard.

A. Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2][5]

Ventilate: Ensure the area is well-ventilated.[2][5]

Containment: For small spills, cover with a dry, inert material such as dry lime, soda ash,

sand, or vermiculite.[2][5] Do NOT use water.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b045968?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROACETYL-CHLORIDE-CASNO-79-04-2730D-EN.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/0377.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge79-04-9.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROACETYL-CHLORIDE-CASNO-79-04-2730D-EN.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/0377.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0377.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROACETYL-CHLORIDE-CASNO-79-04-2730D-EN.aspx
https://cameochemicals.noaa.gov/chemical/376
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROACETYL-CHLORIDE-CASNO-79-04-2730D-EN.aspx
https://kscl.co.in/wp-content/uploads/2022/03/Chloroacetyl-Chloride-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROACETYL-CHLORIDE-CASNO-79-04-2730D-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROACETYL-CHLORIDE-CASNO-79-04-2730D-EN.aspx
https://www.chemtrack.org/MSDSSG/Trf/sge/sge79-04-9.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0377.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge79-04-9.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0377.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge79-04-9.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0377.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge79-04-9.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROACETYL-CHLORIDE-CASNO-79-04-2730D-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Carefully scoop the absorbed material into a closed, labeled container for

disposal.[2][5]

Decontamination: After the material has been collected, wash the spill site.[2]

B. Waste Disposal:

Chloroacetyl chloride and any materials contaminated with it are considered hazardous

waste.[3][5]

Labeling and Storage: Store waste in a tightly sealed and properly labeled container in a

designated hazardous waste storage area.

Professional Disposal: Arrange for disposal by a licensed hazardous waste disposal

company.[1] Do not attempt to dispose of it down the drain or with regular trash.

IV. Workflow for Chloroacetyl Chloride Spill Response

The following diagram illustrates the logical steps to follow in the event of a chloroacetyl
chloride spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemtrack.org/MSDSSG/Trf/sge/sge79-04-9.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0377.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge79-04-9.html
https://www.benchchem.com/product/b045968?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROACETYL-CHLORIDE-CASNO-79-04-2730D-EN.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/0377.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2009357074_ChloroAcetylChlorideforSynthesis-CASNO-79-04-9-MSDS.pdf
https://www.benchchem.com/product/b045968?utm_src=pdf-body
https://www.benchchem.com/product/b045968?utm_src=pdf-body
https://www.benchchem.com/product/b045968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area Seek Medical Attention
(if exposed)

Don Appropriate PPE

Ensure Proper Ventilation

Contain Spill with Inert Material
(e.g., sand, soda ash)

Collect Absorbed Material
into a Labeled Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: Logical workflow for a safe and effective response to a chloroacetyl chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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